![molecular formula C8H13NO2 B1400912 7-Oxa-2-azaspiro[4.5]decan-3-one CAS No. 1487759-95-4](/img/structure/B1400912.png)
7-Oxa-2-azaspiro[4.5]decan-3-one
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Overview
Description
7-Oxa-2-azaspiro[4.5]decan-3-one is a chemical compound with the molecular formula C8H13NO2 . It is a synthetic compound that has been studied for its potential use in the production of biologically active compounds .
Synthesis Analysis
The synthesis of 7-Oxa-2-azaspiro[4.5]decan-3-one has been achieved through intramolecular cyclization in solution . This process involves the formation of an impurity A (ImpA) from crystalline Gabapentin (GP), which depends on its polymorphic modification, temperature, moisture, shredding rate, and presence of some excipients . A convenient synthesis method has also been developed using commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane .Molecular Structure Analysis
The molecular structure of 7-Oxa-2-azaspiro[4.5]decan-3-one is defined by its molecular formula, C8H13NO2 . The structure data file for this compound is available for download and can be imported to most chemistry software for further analysis .Chemical Reactions Analysis
The formation of 7-Oxa-2-azaspiro[4.5]decan-3-one as an impurity in Gabapentin (GP) is a result of intramolecular cyclization in solution . The rate of ImpA formation from crystalline GP depends on its polymorphic modification, temperature, moisture, shredding rate, and presence of some excipients .Mechanism of Action
Future Directions
The future directions for the study of 7-Oxa-2-azaspiro[4.5]decan-3-one seem promising. Its synthesis from commercially available reagents suggests potential for large-scale production . Furthermore, its potential use in the production of biologically active compounds indicates possible applications in the pharmaceutical industry .
properties
IUPAC Name |
7-oxa-2-azaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c10-7-4-8(5-9-7)2-1-3-11-6-8/h1-6H2,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJDCVCRATYEHEP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC(=O)NC2)COC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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